(3R,4R)-4-Methylpiperidine-3-carboxylic acid hydrochloride
Overview
Description
“(3R,4R)-4-Methylpiperidine-3-carboxylic acid hydrochloride” is a chemical compound with a molecular weight of 207.7 . It is a powder at room temperature . The IUPAC name for this compound is (3S,4S)-4-isobutylpyrrolidine-3-carboxylic acid hydrochloride .
Synthesis Analysis
The synthesis of “this compound” has been described in a patent . The patent describes an improved process for the preparation of a similar compound, (3R,4R)-4-methyl-3-(methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amino)-ß-oxo-1-piperidine propanenitrile, and its pharmaceutically acceptable salts .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H17NO2.ClH/c1-6(2)3-7-4-10-5-8(7)9(11)12;/h6-8,10H,3-5H2,1-2H3,(H,11,12);1H/t7-,8-;/m1./s1 .Scientific Research Applications
Biocatalyst Inhibition by Carboxylic Acids : Carboxylic acids, including derivatives similar to (3R,4R)-4-Methylpiperidine-3-carboxylic acid, are known for their role in biocatalysis. They can act as inhibitors in microbial fermentation processes, affecting microbes such as Escherichia coli and Saccharomyces cerevisiae. Understanding the inhibitory mechanisms can aid in metabolic engineering strategies to enhance microbial tolerance and industrial performance (Jarboe, Royce, & Liu, 2013).
Chemistry and Pharmacology of Piperidine Derivatives : Piperidine derivatives are significant in medicinal chemistry, offering a vast array of biological activities. Research on specific stereochemistry, such as the (3R,4R) configuration, can lead to the discovery of compounds with unique pharmacological profiles, aiding in drug discovery and development (Brine et al., 1997).
Biotechnological Production and Applications : Lactic acid and its derivatives, produced via microbial fermentation, are key intermediates for biodegradable polymers and green chemistry. The structural analogies of carboxylic acids, including piperidine-3-carboxylic acid derivatives, can play a crucial role in synthesizing novel chemicals from biomass, contributing to sustainable industrial processes (Gao, Ma, & Xu, 2011).
Properties
IUPAC Name |
(3R,4R)-4-methylpiperidine-3-carboxylic acid;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2.ClH/c1-5-2-3-8-4-6(5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6+;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYOGJLWYPMOMBJ-IBTYICNHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNCC1C(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCNC[C@@H]1C(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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